Cas no 128612-43-1 (Dimethyl 3,3'-bipyridine-5,5'-dicarboxylate)

• Product Name: Dimethyl 3,3'-bipyridine-5,5'-dicarboxylate
• CAS No: 128612-43-1
• MF: C₁₄H₁₂N₂O₄
• MW: 272.256083488464
• CID: 133722
• PubChem ID: 7210840
• Update Time: 2025-05-21

Dimethyl 3,3'-bipyridine-5,5'-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Dimethyl [3,3'-bipyridine]-5,5'-dicarboxylate
• [3,3'-Bipyridine]-5,5'-dicarboxylicacid, 5,5'-dimethyl ester
• Dimethyl 3,3-Bipyridine-5,5-dicarboxylate
• DIMETHYL 5,5'-BIPYRIDINE-3,3'-DICARBOXYLATE
• DIMETHYL 3,3'-BIPYRIDINE-5,5'-DICARBOXYLATE
• METHYL 5-[5-(METHOXYCARBONYL)PYRIDIN-3-YL]NICOTINATE
• CS-0089802
• BS-20618
• [3,3'-Bipyridine]-5,5'-dicarboxylicacid,5,5'-dimethyl ester
• methyl 5-(5-methoxycarbonylpyridin-3-yl)pyridine-3-carboxylate
• [3,3']bipyridinyl-5,5'-dicarboxylic acid dimethyl ester
• [3,3'-Bipyridine]-5,5'-dicarboxylic acid, 5,5'-dimethyl ester
• DTXSID70428419
• SCHEMBL3715051
• 128612-43-1
• MFCD07363810
• A889003
• DIMETHYL 3,3/'-BIPYRIDINE-5,5/'-DICARBOXYLATE
• AKOS015854382
• Dimethyl[3,3'-bipyridine]-5,5'-dicarboxylate
• J-005614
• Dimethyl3,3'-bipyridine-5,5'-dicarboxylate97%
• Dimethyl 5,5'-bipyridine-3,3'-dicarboxylate 97%
• Dimethyl 3,3''-bipyridine-5,5''-dicarboxylate
• 5,5'-DIMETHYL [3,3'-BIPYRIDINE]-5,5'-DICARBOXYLATE
• Dimethyl 3,3'-bipyridine-5,5'-dicarboxylate

• MDL： MFCD07363810
• Inchi： 1S/C14H12N2O4/c1-19-13(17)11-3-9(5-15-7-11)10-4-12(8-16-6-10)14(18)20-2/h3-8H,1-2H3
• InChI Key： FHLQRZZILYBCDV-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=CC(=C1)C1C=NC=C(C(=O)OC)C=1)=O

Computed Properties

• Exact Mass: 272.08000
• Monoisotopic Mass: 272.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 226-230
• Boiling Point: 443.1±45.0 °C at 760 mmHg
• Flash Point: 221.8±28.7 °C
• PSA: 78.38000
• LogP: 1.71680
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Dimethyl 3,3'-bipyridine-5,5'-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Dimethyl 3,3'-bipyridine-5,5'-dicarboxylate

Recent Advances in the Study of Dimethyl 3,3'-bipyridine-5,5'-dicarboxylate (CAS: 128612-43-1) and Its Applications in Chemical Biology and Medicine

Dimethyl 3,3'-bipyridine-5,5'-dicarboxylate (CAS: 128612-43-1) is a bipyridine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and medicinal chemistry. This compound serves as a crucial building block for the synthesis of various coordination complexes, metal-organic frameworks (MOFs), and bioactive molecules. Recent studies have explored its potential in drug discovery, catalysis, and material science, highlighting its importance in interdisciplinary research.

One of the key areas of interest is the role of dimethyl 3,3'-bipyridine-5,5'-dicarboxylate in the development of novel metal-organic frameworks. Researchers have demonstrated that this compound can act as a bridging ligand, facilitating the formation of porous structures with high surface areas. These MOFs have shown promise in gas storage, separation, and catalysis, with potential applications in environmental remediation and industrial processes. A 2023 study published in the Journal of Materials Chemistry A reported the synthesis of a new MOF using this ligand, which exhibited exceptional CO2 adsorption capacity under ambient conditions.

In the realm of medicinal chemistry, dimethyl 3,3'-bipyridine-5,5'-dicarboxylate has been investigated as a precursor for the synthesis of bioactive molecules. Its bipyridine core provides a rigid scaffold that can be functionalized to interact with biological targets. Recent work has focused on its derivatives as potential inhibitors of protein-protein interactions (PPIs), particularly in the context of cancer therapeutics. A 2022 study in the European Journal of Medicinal Chemistry described the synthesis of a series of derivatives that showed selective inhibition of the p53-MDM2 interaction, a critical target in oncology.

The compound's utility in catalysis has also been a subject of active research. Its ability to coordinate with transition metals makes it an excellent ligand for homogeneous catalysis. Recent advancements include its use in C-H activation reactions and asymmetric synthesis. A 2023 publication in ACS Catalysis highlighted its role in a palladium-catalyzed cross-coupling reaction, which achieved high yields and enantioselectivity under mild conditions. This development opens new avenues for sustainable synthetic methodologies in pharmaceutical manufacturing.

From a structural perspective, the electron-withdrawing carboxylate groups and the conjugated bipyridine system contribute to the unique electronic properties of dimethyl 3,3'-bipyridine-5,5'-dicarboxylate. Computational studies have provided insights into its molecular orbitals and charge distribution, which are crucial for understanding its reactivity and binding modes. These theoretical investigations, combined with experimental data, have facilitated the rational design of new derivatives with tailored properties for specific applications.

Looking ahead, researchers are exploring the potential of this compound in emerging fields such as photodynamic therapy and molecular imaging. Preliminary studies suggest that its derivatives could serve as photosensitizers or fluorescent probes due to their tunable photophysical properties. As the field continues to evolve, dimethyl 3,3'-bipyridine-5,5'-dicarboxylate is expected to play an increasingly important role in bridging the gap between chemical synthesis and biological applications.